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Analysis
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and archaeological professionals working with small Quina assemblages. The focus

is on providing robust analytical strategies when sample sizes are limited.

Frequently Asked Questions (FAQs)
Statistical Approaches
Q1: What are the minimum sample size requirements for traditional statistical tests (like chi-

squared) in Quina assemblage analysis?

A: The most common statistical method for comparing frequencies in lithic assemblages is the

chi-squared test. However, its validity depends on the sample size. The widely accepted rule of

thumb is not about the observed count in your data table, but the expected count for each cell,

which should be 5 or greater.[1][2] If more than 20% of the cells have an expected count below

5, or if any cell has an expected count below 1, the test may produce unreliable results.[1]

Some statisticians even suggest a more conservative threshold of 10 or greater for all expected

counts.[1] For many archaeological assemblages, especially from test pits or specialized

activity areas, meeting these criteria is difficult.
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Q2: My Quina assemblage is too small for a chi-squared test. What are the best alternative

statistical methods?

A: When the assumptions for the chi-squared test are not met, several robust alternatives are

available:

Fisher's Exact Test: This is the most common and highly recommended alternative for small

sample sizes, particularly for 2x2 contingency tables.[3][4] Unlike the chi-squared test, which

is an approximation, Fisher's test calculates the exact probability of observing the results,

making it reliable regardless of sample size.[2][4][5]

Likelihood Ratio Chi-Square Test: This is another alternative that can sometimes be more

reliable than the standard (Pearson) chi-squared test with small samples.[6]

Bootstrapping or Monte Carlo Simulation: These are computational methods where the

software resamples from your observed data thousands of times to create a distribution and

calculate a p-value. This can be used with chi-squared tests to overcome small sample size

limitations.[6][7]

Q3: How can I use Bayesian statistics to analyze small Quina assemblages?

A: Bayesian inference is particularly well-suited for archaeology and small datasets.[8][9]

Instead of a simple pass/fail significance test, it allows you to evaluate the probability of a

hypothesis being true given the data. A key advantage is the ability to incorporate "prior

information" into the statistical model.[10][11] For example, if you have knowledge from

previous, larger-scale regional studies about raw material availability, you can build this into

your analysis of a new, small site. This provides a logical framework for updating beliefs in light

of new, limited evidence and can be more powerful than traditional methods when data is

sparse.[8][12]

Q4: Are qualitative or descriptive methods still valid when my sample size is low?

A: Absolutely. When statistical comparisons are not robust, a detailed qualitative and

technological analysis becomes paramount. This approach, often called "Dynamic

Technological Analysis," treats artifacts as the result of a sequence of human activities.[13]

Instead of relying solely on typological counts, the focus shifts to:
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Chaîne Opératoire: Reconstructing the entire production sequence from raw material

procurement to tool discard.[13]

Morpho-technical Attributes: Detailed analysis of core preparation, flake morphology,

platform characteristics, and retouch intensity.[13][14]

Raw Material Economy: Documenting the types, sources, and differential use of various raw

materials.[15][16]

This rich, descriptive data can provide powerful insights into prehistoric behavior and decision-

making, even from a very small number of artifacts.

Methodological & Interpretive Issues
Q5: How can I mitigate bias when interpreting a small Quina assemblage?

A: The primary goal is to maximize the information from each artifact while acknowledging the

limitations of the dataset.

Focus on Attribute Analysis: Instead of comparing the percentage of "Quina scrapers" to

other tool types (which is highly susceptible to sample size), analyze the specific attributes of

the tools present. For example, document the prevalence of specific Quina retouch

characteristics, blank thickness, and raw material choice.[17]

Emphasize Presence/Absence: The presence of a specific, complex technology like Quina

production is itself significant, even if the sample is too small to quantify its frequency relative

to other technologies.

Be Explicit About Limitations: Clearly state in your analysis and publications that the small

sample size precludes definitive conclusions about assemblage composition and that

interpretations are tentative.

Q6: What role does techno-functional analysis play when sample sizes are limited?

A: It plays a critical role. Techno-functional analysis focuses on the relationship between a

tool's physical properties and its intended use, maintenance, and lifespan. For Quina

assemblages, this means analyzing the characteristic thick blanks, steep retouch, and
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evidence of resharpening.[18][19] This approach can reveal insights into tool curation, mobility

patterns, and the types of activities performed (e.g., heavy-duty scraping of bone or wood),

which are valuable conclusions that are less dependent on large sample counts.[18][20]

Q7: How can I effectively compare my small assemblage to larger, published Quina

assemblages?

A: Direct statistical comparison of tool type frequencies is likely to be misleading. A more robust

comparative strategy involves:

Technological Comparison: Compare the technological signatures. Does your assemblage

show the same core reduction strategies (e.g., volumetric reduction) used to produce the

thick blanks characteristic of Quina technology?[19]

Morphological Comparison: Compare the morphology and retouch patterns of your tools to

well-documented examples from larger sites. Are the patterns of shaping and resharpening

consistent?

Raw Material Use: Compare patterns of raw material selection and transport. Quina

technology is often associated with long-distance transport and high investment in tool

curation.[18][19]

Troubleshooting Guides & Experimental Protocols
Data Presentation: Comparison of Statistical Methods
This table summarizes the appropriate use of different statistical tests for analyzing

assemblage data.
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Method Primary Use

Minimum

Sample Size

Guideline

Key Advantage

for Small

Samples

Limitations

Pearson Chi-

Squared

Comparing

frequency data

across two or

more

independent

groups.

Expected cell

frequency > 5.

[21]

N/A (Not

recommended

for small

samples).

Unreliable p-

values if

guidelines are

not met.[1][2]

Fisher's Exact

Test

Comparing

frequency data,

especially in 2x2

tables.[5]

None.

Calculates exact

probability;

considered the

best choice for

small counts.[3]

[4]

Can be

computationally

intensive for

tables larger than

2x2.

Bayesian

Inference

Evaluating the

probability of a

hypothesis given

the data.[9]

None.

Allows

incorporation of

"prior"

knowledge to

strengthen

inference from

limited data.[8]

[10]

Can be

conceptually

more complex;

results may be

influenced by the

choice of priors.

Experimental Protocol: A Framework for Technological
Analysis of Small Assemblages
When statistical analysis is not viable, a systematic technological protocol can yield significant

insights.

Objective: To characterize the technological organization of a small lithic assemblage by

focusing on the full life cycle of the artifacts.

Methodology:
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Raw Material Characterization:

Identify and source all lithic raw materials present.

Note the form of importation (e.g., small pebbles, large nodules, preformed cores).

Assess material quality and its influence on reduction techniques.

Core & Reduction Sequence Analysis:

For any cores present, identify the reduction strategy (e.g., volumetric, Levallois,

discoidal).

Analyze core morphology to understand the intensity of exploitation.

Use debitage (flakes) to infer the reduction sequences, even if the cores are absent. Look

for diagnostic flakes like core-trimming elements.

Debitage Attribute Analysis:

Move beyond simple flake counts. For each flake, record key attributes:

Platform Type: Cortical, plain, facetted.

Dorsal Scar Pattern: Unidirectional, bidirectional, centripetal.

Cortex Amount: Estimate the percentage of cortex to determine the stage of reduction

(early, middle, late).

Size and Elongation.

Tool Analysis (The Quina Focus):

For each retouched tool, especially scrapers:

Blank Morphology: Note the thickness and cross-section of the original flake. Quina

technology favors thick, asymmetric blanks.[18]
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Retouch Characteristics: Describe the retouch as scalariform ("Quina retouch"), its

angle, and its invasiveness.

Curation and Resharpening: Look for evidence of multiple episodes of resharpening,

which indicates a long use-life and high investment in the tool.[20]

Mandatory Visualization
Workflow for Selecting an Analytical Approach
The following diagram outlines a decision-making process for choosing the appropriate

analytical method based on the characteristics of your Quina assemblage.
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Decision-making workflow for small assemblage analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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